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Compound of Interest

Compound Name: Heptyl benzoate

cat. No.: B14017024

An In-depth Technical Guide to Heptyl Benzoate: Synonyms, Identifiers, and Physicochemical
Properties

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds is paramount. This technical guide provides a detailed
overview of heptyl benzoate, a benzoate ester recognized for its applications in the flavor and
fragrance industries. This document consolidates its various synonyms and identifiers, presents
its key physicochemical properties in a structured format, and outlines a standard experimental
protocol for its synthesis.

Chemical Identity and Synonyms

Heptyl benzoate is systematically known as the heptyl ester of benzoic acid. It is crucial to
distinguish it from related compounds such as heptyl p-hydroxybenzoate (heptylparaben) to
ensure accurate research and application.

Table 1: Synonyms and Identifiers for Heptyl Benzoate
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Category

Identifier

Systematic (IUPAC) Name

heptyl benzoate

Common Synonyms

Benzoic acid, heptyl ester; n-Heptyl benzoate[1]

[2]

CAS Registry Number

7155-12-6[1][2]

PubChem CID 81591[3]
EINECS Number 230-511-6
Molecular Formula C14H2002[3]

InChl=1S/C14H2002/c1-2-3-4-5-9-12-16-

InChl 14(15)13-10-7-6-8-11-13/h6-8,10-11H,2-
5,9,12H2,1H3[2][3]

InChiKey UMFTYCUYCNMERS-UHFFFAOYSA-N[2][3]

SMILES CCCCCCCOC(=0)C1=CC=CC=C1[3]

Physicochemical Properties

The following table summarizes the key quantitative data for heptyl benzoate, facilitating easy
comparison and reference.

Table 2: Physicochemical Properties of Heptyl Benzoate
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Property Value

Molecular Weight 220.31 g/mol [3]

Appearance Colorless clear liquid (estimated)
Boiling Point 303.9 °C at 760 mmHg

Density 0.973 g/cm?3

Refractive Index

1.493 at 20 °C

Flash Point

128.1 °C

Vapor Pressure

0.001 mmHg at 25 °C (estimated)

Water Solubility

2.867 mg/L at 25 °C (estimated)

LogP (o/w)

3.81380

Experimental Protocol: Synthesis via Fischer

Esterification

The most common method for synthesizing heptyl benzoate is through the Fischer

esterification of benzoic acid with heptanol, using an acid catalyst. The following is a detailed

methodology for this key experiment.

Objective: To synthesize heptyl benzoate from benzoic acid and heptanol.

Materials:

Benzoic acid

Heptanol (n-heptyl alcohol)

Concentrated sulfuric acid (H2S0Oa) or p-toluenesulfonic acid (p-TsOH)
Toluene or another suitable solvent for azeotropic removal of water

5% aqueous sodium bicarbonate (NaHCOs3) solution
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» Saturated aqueous sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

o Diethyl ether or ethyl acetate

Equipment:

¢ Round-bottom flask

o Dean-Stark apparatus or soxhlet extractor filled with a drying agent

o Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, combine benzoic acid and a molar excess of
heptanol (typically 1.5 to 3 equivalents). Add a suitable solvent like toluene to facilitate the
azeotropic removal of water.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid to the reaction mixture.

o Reflux: Assemble the Dean-Stark apparatus and reflux condenser with the reaction flask.
Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap, driving the equilibrium towards the formation of the ester.

o Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected or by using techniques such as Thin Layer Chromatography (TLC).
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e Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl
ether.

o Neutralization: Wash the organic layer with a 5% sodium bicarbonate solution to neutralize
the acidic catalyst.

e Washing: Subsequently, wash the organic layer with water and then with brine to remove any
remaining water-soluble impurities.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator to obtain the crude heptyl benzoate.

 Purification: The crude product can be further purified by vacuum distillation to yield pure
heptyl benzoate.

Visualization of Synthetic Pathway

The following diagram illustrates the Fischer esterification process for the synthesis of heptyl
benzoate.

Work-up:
Neutralization (NaHCO3)
Extraction (Ether)
Washing (Brine)

Purification:
Drying (Na:S0%)
Solvent Removal

Vacuum Distillation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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